Cas no 1255636-30-6 (4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol)

• Product Name: 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol
• CAS No: 1255636-30-6
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD17677798
• CID: 2760751
• PubChem ID: 53218962
• Update Time: 2025-05-25

4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• RDA42175
• MFCD17677798
• AKOS017557122
• 5'-Fluoro-2'-methoxy-3-methyl[1,1'-biphenyl]-4-ol
• 1255636-30-6
• DTXSID50683847
• 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol, 95%
• 4-(5-FLUORO-2-METHOXYPHENYL)-2-METHYLPHENOL
• 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol

• MDL： MFCD17677798
• Inchi： 1S/C14H13FO2/c1-9-7-10(3-5-13(9)16)12-8-11(15)4-6-14(12)17-2/h3-8,16H,1-2H3
• InChI Key： APECLKCQISSHPC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC(=C(C)C=1)O)OC

Computed Properties

• Exact Mass: 232.09
• Monoisotopic Mass: 232.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol

4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol: A Comprehensive Overview

4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol is a compound with the CAS number 1255636-30-6, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of phenol, with substituents that include a fluorine atom and a methoxy group, making it a valuable molecule for both academic research and industrial applications.

The structure of 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol consists of a phenol ring substituted with a methyl group at the 2-position and a fluoromethoxy-substituted phenyl group at the 4-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, which influence its reactivity and biological activity. Recent studies have highlighted its potential as a precursor for the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most promising applications of 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol lies in its role as an intermediate in drug discovery. Researchers have explored its ability to modulate various biological pathways, including those related to inflammation, oxidative stress, and cellular signaling. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol has also been investigated for its environmental applications. Recent research has shown that this compound can act as an effective adsorbent for heavy metals in contaminated water. Its ability to form stable complexes with metal ions makes it a promising candidate for water treatment technologies. Furthermore, studies have explored its role in catalysis, where it has been used as a ligand in transition metal complexes to enhance catalytic efficiency in organic reactions.

The synthesis of 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of aryl halides with phenolic compounds under palladium-catalyzed cross-coupling conditions. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production. Recent advancements in catalytic systems have further improved the efficiency of these reactions, reducing production costs and environmental impact.

From an analytical standpoint, 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses have provided detailed insights into its molecular structure and stability under various conditions. For example, high-resolution mass spectrometry has confirmed the molecular formula and exact mass of the compound, while NMR spectroscopy has revealed information about its electronic environment and intermolecular interactions.

Looking ahead, the continued exploration of 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol is expected to yield further breakthroughs in both basic and applied sciences. Its versatility as a building block for complex molecules positions it as a key player in the development of new materials, drugs, and environmental solutions. As research progresses, it is anticipated that this compound will find even more innovative applications across diverse disciplines.

In conclusion, 4-(5-Fluoro-2-methoxyphenyl)-2-methylphenol (CAS No: 1255636-30-6) is a versatile compound with significant potential in multiple fields. Its unique chemical properties, combined with recent advances in synthesis and application studies, make it an exciting area of focus for scientists and industry professionals alike.